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Compound of Interest

Compound Name: Limbritol

CAS No.: 51248-68-1

Cat. No.: B1199155

Get Quote

This application note details a precise and accurate isocratic reversed-phase high-performance

liquid chromatography (RP-HPLC) method for the simultaneous determination of

chlordiazepoxide and amitriptyline in pharmaceutical formulations. This method is crucial for

quality control, ensuring the potency and safety of combination drug products containing these

two active pharmaceutical ingredients.

Chlordiazepoxide, a benzodiazepine, and amitriptyline, a tricyclic antidepressant, are often co-

formulated for the management of mixed anxiety-depressive disorders. The developed HPLC

method provides a reliable and efficient means for their simultaneous quantification. The

method has been validated in accordance with ICH guidelines, demonstrating excellent

linearity, accuracy, precision, and specificity.

Experimental Protocols
Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV detector is suitable for this analysis. The specific

conditions are outlined in the table below.
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Table 1: HPLC Chromatographic Conditions

Parameter Recommended Conditions

HPLC System Isocratic HPLC with UV-Vis Detector

Column
Zodiac C18 (250mm x 4.6mm, 5µm) or

equivalent

Mobile Phase Methanol: Acetonitrile (75:25 v/v)[1][2]

Alternative: Methanol: Acetonitrile: 0.065 M

Ammonium Acetate Buffer (50:20:30, v/v/v), pH

5.5[3]

Flow Rate 1.0 mL/min[3][4]

Injection Volume 20 µL

Column Temperature
Ambient (or 40°C for enhanced reproducibility)

[5]

Detection Wavelength 240 nm[3][6] or 252 nm[4][7] or 221 nm[1][2]

Run Time Approximately 12 minutes[1][4]

Preparation of Solutions
For the Methanol: Acetonitrile mobile phase, mix HPLC grade methanol and acetonitrile in a

75:25 volume/volume ratio.[1][2]

Filter the mixture through a 0.45 µm membrane filter and degas by sonication for 15-20

minutes.

Accurately weigh and transfer 25 mg of Chlordiazepoxide reference standard and 25 mg of

Amitriptyline HCl reference standard into separate 25 mL volumetric flasks.

Dissolve and dilute to volume with the mobile phase to obtain a concentration of 1000 µg/mL

for each standard.
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From the standard stock solutions, prepare a series of working standard solutions by

appropriate dilution with the mobile phase to cover the linearity range. For example, for a

linearity range of 5-30 µg/mL for chlordiazepoxide and 15-75 µg/mL for amitriptyline, dilute

the stock solutions accordingly.[1][2][8]

Weigh and finely powder 20 tablets to determine the average tablet weight.

Transfer a quantity of the powder equivalent to 10 mg of chlordiazepoxide and 25 mg of

amitriptyline hydrochloride into a 100 mL volumetric flask.

Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure

complete dissolution of the active ingredients.

Make up the volume to 100 mL with the mobile phase and mix well.

Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of the filtrate.

Further dilute the filtrate with the mobile phase to obtain a final concentration within the

linearity range of the method.

Method Validation Summary
The described HPLC method has been validated according to ICH guidelines, and the results

are summarized below.

Table 2: Method Validation Parameters
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Parameter Chlordiazepoxide
Amitriptyline
Hydrochloride

Linearity Range (µg/mL) 5 - 30[1][2] 15 - 75[1][2]

Correlation Coefficient (r²) ≥ 0.999[1][2] ≥ 0.999[1][2]

Accuracy (% Recovery) 98.81 - 100.63%[1][2] 98.97 - 101.33%[1][2]

Precision (%RSD) < 2% < 2%

Limit of Detection (LOD)

(µg/mL)
0.15[1][2] 0.5[1][2]

Limit of Quantification (LOQ)

(µg/mL)
0.45 1.5

Retention Time (min) ~4.87[1][2] ~7.38[1][2]

Experimental Workflow
The overall workflow for the simultaneous determination of chlordiazepoxide and amitriptyline is

depicted in the following diagram.

Sample & Standard Preparation

HPLC Analysis Data Analysis
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Click to download full resolution via product page

Caption: Workflow for the simultaneous HPLC analysis of chlordiazepoxide and amitriptyline.
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System Suitability
Before sample analysis, the chromatographic system must pass system suitability tests to

ensure its performance. The acceptance criteria are provided in the table below.

Table 3: System Suitability Parameters

Parameter Acceptance Criteria

Tailing Factor ≤ 2.0

Theoretical Plates > 2000

Resolution > 2.0 between the two peaks

%RSD for replicate injections ≤ 2.0%

Conclusion
The presented RP-HPLC method is simple, rapid, and reliable for the simultaneous

determination of chlordiazepoxide and amitriptyline in pharmaceutical dosage forms. The

method's validation demonstrates its suitability for routine quality control analysis in the

pharmaceutical industry. The short run time allows for a high throughput of samples, making it

an efficient analytical solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alliedacademies.org [alliedacademies.org]

2. alliedacademies.org [alliedacademies.org]

3. Spectrophotometric and Chromatographic Simultaneous Estimation of Amitriptyline
Hydrochloride and Chlordiazepoxide in Tablet Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

4. journals.indexcopernicus.com [journals.indexcopernicus.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1199155?utm_src=pdf-custom-synthesis#bc-rfq
https://www.alliedacademies.org/articles/regioselective-synthesis-of-14disubstituted123triazoles-and-evaluation-of-their-antimicrobial-activity.pdf
https://www.alliedacademies.org/abstract/method-development-and-validation-of-chlordiazepoxide-and-amitryptyline-hydrochloride-in-pharmaceutical-formulations-by-rphplc-4976.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2865828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2865828/
https://journals.indexcopernicus.com/api/file/viewByFileId/730815
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. ijrpb.com [ijrpb.com]

6. jopcr.com [jopcr.com]

7. Simultaneous estimation of amitryptyline and chlordiazepoxide by RP-HPLC method |
PDF [slideshare.net]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Simultaneous Determination of
Chlordiazepoxide and Amitriptyline by HPLC]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1199155/docs#application-note-simultaneous-
determination-of-chlordiazepoxide-and-amitriptyline-by-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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